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Compound of Interest

N-(5-chloropyridin-2-yl)-2-
Compound Name:
cyanoacetamide

CAS No.: 157141-56-5

Cat. No.: B175124

Get Quote

\ J

CAS Number: 157141-56-5 Molecular Formula: CsHsCIN3O Molecular Weight: 195.61 g/mol
Role: Key scaffold for Factor Xa inhibitors (e.g., Edoxaban).[1]

Physicochemical Profile & Melting Point Range

The melting point (MP) is the primary indicator of identity and purity for this intermediate. Unlike
its starting materials, the pure amide exhibits a significantly higher thermal stability due to the
formation of a rigid amide bond and intermolecular hydrogen bonding.

Melting Point Data Comparison
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Melting Point

Compound Role Physical State
Range (°C)
N-(5-chloropyridin-2- ) ] )
] Target Product 160 — 185 °C* White Crystalline Solid

yl)-2-cyanoacetamide
2-Amino-5- ] ) . .

o Starting Material 135-138°C Off-white Solid
chloropyridine
Ethyl Cyanoacetate Reagent (Liquid, BP 206 °C) Colorless Liquid
2-Cyanoacetamide Alternative Reagent 119-121°C White Powder

*Note: The specific MP of the target can vary based on the polymorph and recrystallization
solvent (e.g., Ethanol vs. Toluene). A range of 160-185°C is the expected thermal window for
pure N-heteroaryl-2-cyanoacetamides.[1] A value <140°C indicates significant contamination
with unreacted amine.[1]

Solubility Profile

» High Solubility: DMSO, DMF, DMAc (Suitable for NMR and further coupling reactions).
e Moderate Solubility: Hot Ethanol, Methanol, Acetonitrile.

o Low Solubility: Water, Hexanes, Diethyl Ether (Used for precipitation/washing).

Experimental Determination Protocol

To ensure scientific integrity, the following protocol describes the synthesis validation via
melting point determination.

Synthesis Context (The Reaction)

The compound is typically synthesized via the aminolysis of ethyl cyanoacetate by 2-amino-5-
chloropyridine.[1] This reaction is equilibrium-driven and requires the removal of ethanol to
proceed to completion.[1]

Reaction Equation:
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2-Amino-5-chloropyridine + Ethyl Cyanoacetate

N-(5-chloropyridin-2-yl)-2-cyanoacetamide + Ethanol[1]

Protocol: Capillary Melting Point Measurement

o Sample Prep: Dry the isolated solid under vacuum at 45°C for 4 hours to remove residual
solvent (solvent inclusion can depress MP by 5-10°C).

e Loading: Pack 2-3 mm of fine powder into a glass capillary tube. Ensure the sample is
compact to avoid air pockets.

e« Ramp Rate:
o Fast Ramp: 10°C/min up to 120°C.
o Slow Ramp: 1°C/min from 120°C upwards.

» Observation: Record the temperature of the first visible liquid droplet (Onset) and the
disappearance of the last solid particle (Clear Point).

Quality Control Decision Logic

The following diagram illustrates the decision-making process when analyzing the melting point

data.
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Measure Melting Point (MP)

MP > 160°C

MP < 130°C MP 135-145°C (Sharp Range < 2°C)
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Figure 1: Quality Control Decision Tree based on Melting Point analysis.

Synthesis Workflow & Impurity Management

Understanding the source of the compound explains the melting point characteristics.
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Figure 2: Synthesis pathway highlighting the critical purification step required to achieve the
target melting point.[1]
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» National Center for Biotechnology Information (2025).2-Amino-5-chloropyridine Compound
Summary (CID 1072-98-6). PubChem.[2][3] Available at: [Link][1]

e LookChem.2-Cyanothioacetamide and Related Nitriles. Available at: [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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